N-(3-methoxyphenyl)-2-[4-(3-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[4-(3-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C20H19N3O3S/c1-14-5-3-7-16(11-14)23-10-9-21-19(20(23)25)27-13-18(24)22-15-6-4-8-17(12-15)26-2/h3-12H,13H2,1-2H3,(H,22,24)
• InChI Key: OJQFVRZUPIKIJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC(=CC=C3)OC
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. The presence of the pyrazinone ring and the phenyl rings would likely result in a planar or near-planar structure. The electron-donating methoxy groups and the electron-withdrawing amide group could create interesting electronic effects.

Scientific Research Applications

Computational and Pharmacological Evaluation

Research has demonstrated the potential of heterocyclic derivatives similar to the mentioned compound for various pharmacological applications. For instance, computational and pharmacological evaluations of 1,3,4-oxadiazole and pyrazole derivatives have shown promising results for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions (M. Faheem, 2018). These findings suggest that compounds with complex heterocyclic structures, including sulfanylacetamide functionalities, could have significant therapeutic and biological applications.

Anticancer Activity

Another study highlighted the synthesis and in vitro evaluation of novel pyrazoline-bearing hybrid molecules for anticancer properties. The study proposed a cost-effective synthesis approach, yielding compounds with significant anticancer activity. The structure and activity relationships established through this research offer insights into designing drug-like small molecules for cancer therapy (I. Yushyn, S. Holota, Roman Lesyk, 2022).

Synthesis of SulfanylamidesA study on the synthesis of sulfanylamides from new derivatives of aminopyrazoles has provided a methodology for obtaining sulfanilamide derivatives of substituted aminopyrazoles, which could be relevant for developing compounds with similar sulfanylacetamide structures (I. G. Povarov et al., 2019). These methodologies could be applied to synthesize and explore the biological activities of compounds structurally related to "N-(3-methoxyphenyl)-2-[4-(3-methylphenyl)-3-oxopyrazin-2-yl]sulfanylacetamide."

Photoregulated Release and Uptake of Pharmaceuticals

Research on photoresponsive molecularly imprinted hydrogels for the photoregulated release and uptake of pharmaceuticals in aqueous media sheds light on the potential for designing novel drug delivery systems. The study demonstrates the use of azobenzene-containing functional monomers to fabricate hydrogel materials capable of controlled drug release triggered by light (C. Gong, Ka‐Leung Wong, M. Lam, 2008). While this research does not directly involve sulfanylacetamide compounds, it provides a framework for incorporating similar functional groups into photoresponsive systems for biomedical applications.